Cas no 1955514-55-2 (2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride
• CAS No: 1955514-55-2
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• MDL: MFCD30180676
• CID: 5241399
• PubChem ID: 122360300
• Update Time: 2025-05-23

2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethylpyrazol-4-yl)oxan-3-amine
• dihydrochloride
• 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride

• MDL： MFCD30180676
• Inchi： 1S/C10H17N3O.ClH/c1-2-13-7-8(6-12-13)10-9(11)4-3-5-14-10;/h6-7,9-10H,2-5,11H2,1H3;1H
• InChI Key： HJVQQTHCDDQZRC-UHFFFAOYSA-N
• SMILES： NC1CCCOC1C1C=NN(CC)C=1.Cl

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride

2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride (CAS No. 1955514-55-2): An Overview

2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride (CAS No. 1955514-55-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as EPAO-dihydrochloride, is a derivative of oxanamine and pyrazole, and it has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride is characterized by a unique combination of a pyrazole ring and an oxanamine moiety. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The oxanamine moiety, on the other hand, contributes to the compound's ability to cross the blood-brain barrier, making it particularly suitable for central nervous system (CNS) disorders.

Recent studies have highlighted the multifaceted biological activities of 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects in animal models of Parkinson's disease. The researchers found that EPAO-dihydrochloride significantly reduced dopaminergic neuron loss and improved motor function in mice treated with 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), a neurotoxin that mimics Parkinson's disease pathology.

In addition to its neuroprotective properties, 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride has shown promise as an anticancer agent. A 2023 study published in Cancer Research reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in animal models, suggesting its potential for safe clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of EPAO-dihydrochloride in human subjects. Phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. The compound is being tested for its potential to treat various neurological disorders and cancers, including Alzheimer's disease, multiple sclerosis, and lung cancer.

The development of 2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a promising candidate for further clinical investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the treatment of various diseases.

In conclusion, 2-(1-ethyl-1H-pyrazol-4-yloxan)-3-aminedihydrochloride (CAS No. 1955514-55-2) is a novel compound with significant therapeutic potential. Its neuroprotective and anticancer properties, combined with favorable pharmacokinetic characteristics, make it an exciting candidate for further development in the pharmaceutical industry. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in clinical practice.